Cas no 138344-20-4 (Ethyl 2-amino-4-methoxyphenylacetate)

• Product Name: Ethyl 2-amino-4-methoxyphenylacetate
• CAS No: 138344-20-4
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 4960554
• Update Time: 2025-05-24

Ethyl 2-amino-4-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-4-methoxyphenylacetate

• Inchi： 1S/C11H15NO3/c1-3-15-11(13)6-8-4-5-9(14-2)7-10(8)12/h4-5,7H,3,6,12H2,1-2H3
• InChI Key： RLXQBPZLZSPPNW-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC(=CC=1N)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• XLogP3: 1.4
• Topological Polar Surface Area: 61.6

Additional information on Ethyl 2-amino-4-methoxyphenylacetate

Ethyl 2-amino-4-methoxyphenylacetate: A Comprehensive Overview

Ethyl 2-amino-4-methoxyphenylacetate, also known by its CAS number 138344-20-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and chemical synthesis. In this article, we will delve into the characteristics, synthesis, and biological activities of Ethyl 2-amino-4-methoxyphenylacetate, while incorporating the latest research findings to provide a comprehensive understanding of its significance.

The structure of Ethyl 2-amino-4-methoxyphenylacetate consists of a phenyl ring substituted with an amino group at position 2 and a methoxy group at position 4. The phenyl ring is further connected to an acetate group via an ethylene linkage. This arrangement imparts the compound with a unique set of chemical properties, making it a valuable substrate for various chemical reactions. Recent studies have highlighted the importance of such structural features in determining the compound's reactivity and bioavailability.

One of the key areas of research surrounding Ethyl 2-amino-4-methoxyphenylacetate is its synthesis. Researchers have developed several methods to synthesize this compound, including nucleophilic substitution reactions and esterification techniques. These methods have been optimized to enhance yield and purity, ensuring that the compound can be produced efficiently for both academic and industrial applications. The latest advancements in catalytic systems have further improved the selectivity and sustainability of these synthetic processes.

Ethyl 2-amino-4-methoxyphenylacetate has demonstrated promising biological activity in various assays. For instance, studies have shown that this compound exhibits anti-inflammatory properties, which could be harnessed for the development of novel therapeutic agents. Additionally, its ability to modulate enzyme activity has made it a valuable tool in drug discovery programs targeting specific cellular pathways. Recent research has also explored its potential as a precursor for more complex molecules with enhanced pharmacological profiles.

The application of Ethyl 2-amino-4-methoxyphenylacetate extends beyond pharmacology into other areas such as agrochemistry. Its role as an intermediate in the synthesis of pesticides and herbicides has been investigated, with findings suggesting that it could contribute to more effective crop protection solutions. The compound's stability under various environmental conditions makes it particularly suitable for such applications.

Moreover, Ethyl 2-amino-4-methoxyphenylacetate has been studied for its potential in materials science. Its ability to form stable complexes with metal ions has led to explorations in catalysis and sensor technology. Recent breakthroughs in nanotechnology have further expanded its utility, with researchers exploring its role in the development of advanced materials with tailored properties.

In conclusion, Ethyl 2-amino-4-methoxyphenylacetate (CAS No:138344-20-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, efficient synthesis methods, and diverse biological activities make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.